Cas no 2580180-13-6 (3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2580180-13-6
• MF: C₂₄H₂₃N₃O₄
• MW: 417.457125902176
• CID: 5658903
• PubChem ID: 165894973
• Update Time: 2025-06-10

3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2580180-13-6
• EN300-27732264
• 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C24H23N3O4/c1-26-22(23(28)29)13-20(25-26)21-11-6-12-27(21)24(30)31-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,13,19,21H,6,11-12,14H2,1H3,(H,28,29)
• InChI Key： ZOESPSHAWIXWOD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC1C1C=C(C(=O)O)N(C)N=1)=O

Computed Properties

• Exact Mass: 417.16885622g/mol
• Monoisotopic Mass: 417.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2580180-13-6)

3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its CAS number 2580180-13-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyrazole core, a pyrrolidine moiety, and a fluorene-based ester group. The presence of these functional groups imparts unique chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is meticulously designed to interact with biological targets in a highly specific manner. The pyrazole ring, known for its versatility in medicinal chemistry, serves as a scaffold for binding to various enzymes and receptors. Additionally, the pyrrolidine segment introduces flexibility and enhances solubility, while the fluorene-derived methoxycarbonyl group contributes to metabolic stability and pharmacokinetic properties. Such structural features are critical in optimizing drug-like characteristics, including bioavailability, efficacy, and safety.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid has emerged as a compound of interest due to its potential pharmacological effects. Preliminary studies have suggested that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in diseases such as cancer and inflammation. The fluorene moiety, in particular, has been recognized for its ability to enhance binding affinity and selectivity, which are crucial factors in the design of small-molecule drugs.

The synthesis of 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorene-based ester group necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of this compound, paving the way for its incorporation into more complex drug candidates. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrrolidine-pyrazole core structure.

One of the most compelling aspects of 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid is its potential therapeutic applications. Current research is focused on evaluating its efficacy in preclinical models as a lead compound for drug development. Studies have demonstrated that derivatives of this class of compounds can modulate signaling pathways involved in cell proliferation and survival. The ability to selectively target these pathways holds promise for treating conditions characterized by dysregulated cellular activity, such as certain types of cancer.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 3-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)-1-methyl-1H-pyrazole-5-carboxylic acid and biological targets. These tools have allowed researchers to predict binding affinities and optimize molecular structures before conducting expensive experimental trials. By leveraging artificial intelligence (AI) and machine learning algorithms, scientists can accelerate the discovery process and identify promising candidates for further validation.

In addition to its pharmacological potential, 3-(1-{(9H-fluoren-9-yli)methoxycarbonyl}pyrrolidin -2 - yl ) - 1 - methyl - 1 H - pyrazole - 5 - carboxylic acid (CAS No. 2580180 - 13 - 6) exhibits interesting physicochemical properties that make it suitable for formulation development. Its solubility profile can be tailored through structural modifications, enhancing its bioavailability when administered orally or intravenously. Furthermore, the compound’s stability under various storage conditions makes it a practical candidate for clinical trials and commercialization.

The future direction of research on 3-(1-{(9H-fluoren - 9 - ylmethoxycarbonyl } py r rolidin - 2 - y l ) - 1 - methyl - 1 H - py ra z ole - 5 - carbox ylic ac id is likely to focus on expanding its therapeutic applications beyond cancer treatment. Investigating its effects on inflammatory diseases, neurodegenerative disorders, and other metabolic conditions could open new avenues for medical intervention. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3-(1-{(9H-fluoren - 9 - ylmethoxycarbonyl } py r rolidin - 2 - y l ) - 1 - methyl - 1 H - py ra z ole - 5 carbox ylic ac id (CAS No .2580180136) represents a significant advancement in medicinal chemistry with broad implications for human health . Its unique structural features , coupled with promising preclinical data , position it as a valuable compound for further exploration . As research continues to evolve , this molecule is poised to contribute substantially to the development of novel therapeutics that address unmet medical needs .